Cas no 1050076-08-8 (N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride)

• Product Name: N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride
• CAS No: 1050076-08-8
• MF: C₁₁H₁₇Cl₂N
• MW: 234.165381193161
• MDL: MFCD07109886
• CID: 4569848
• Update Time: 2025-06-28

N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride

• MDL： MFCD07109886
• Inchi： 1S/C11H16ClN.ClH/c1-11(2,3)13-8-9-5-4-6-10(12)7-9;/h4-7,13H,8H2,1-3H3;1H
• InChI Key： JGEDFRQWPFZJCK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)NC(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride

Comprehensive Overview of N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride (CAS 1050076-08-8)

N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride (CAS 1050076-08-8) is a specialized organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt derivative featuring a 3-chlorobenzyl group attached to a 2-methyl-2-propanamine backbone. Its distinct chemical properties make it a subject of interest for researchers exploring novel applications in medicinal chemistry and material science.

The compound's molecular formula and structural characteristics have been extensively studied to understand its potential interactions and reactivity. With the growing demand for high-purity chemical intermediates, N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride has emerged as a valuable building block in synthetic organic chemistry. Researchers are particularly interested in its role in the development of bioactive molecules and pharmaceutical precursors, aligning with current trends in drug discovery and personalized medicine.

In recent years, the scientific community has shown increasing interest in chlorobenzyl derivatives due to their versatile applications. The 3-chlorobenzyl moiety in this compound contributes to its lipophilicity, which is a critical factor in drug design for enhancing membrane permeability. This property is especially relevant in the context of central nervous system (CNS) drug development, a hot topic in pharmaceutical research. The compound's potential as a neuroactive agent precursor has sparked numerous investigations into its structure-activity relationships.

From a synthetic chemistry perspective, N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride offers several advantages. Its crystalline nature and good solubility in polar solvents make it suitable for various organic transformations. The presence of both amine and aromatic chlorobenzyl functionalities allows for diverse chemical modifications, enabling the creation of structurally complex molecules. This adaptability is particularly valuable in combinatorial chemistry and high-throughput screening approaches that dominate modern drug discovery pipelines.

The compound's stability under various conditions has been a subject of research, with studies focusing on its thermal properties and pH-dependent behavior. These characteristics are crucial for formulation scientists working on drug delivery systems, another area of intense scientific inquiry. The hydrochloride salt form provides enhanced stability compared to its free base counterpart, addressing common challenges in API (Active Pharmaceutical Ingredient) development.

In analytical chemistry, N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride serves as an important reference standard. Its well-defined spectral properties, including characteristic NMR peaks and mass spectral fragmentation patterns, make it valuable for method development and validation in quality control laboratories. The compound's purity assessment is particularly critical given the pharmaceutical industry's stringent regulatory requirements for impurity profiling.

Recent advancements in green chemistry have also influenced research directions involving this compound. Scientists are exploring more sustainable synthetic routes to produce N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride, with emphasis on atom economy and reduced environmental impact. These efforts align with global initiatives for sustainable pharmaceutical manufacturing, a topic that resonates strongly with both the scientific community and environmentally conscious consumers.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are investigating its utility in advanced material synthesis, particularly in the development of functional polymers and coordination complexes. The chlorobenzyl group's ability to participate in various chemical transformations makes it an attractive component in designing novel materials with tailored properties.

From a commercial perspective, N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride (CAS 1050076-08-8) has seen steady demand from research institutions and pharmaceutical companies. Suppliers emphasize its high purity grade and consistent quality, which are essential for reproducible research outcomes. The compound's availability in various quantities, from milligram-scale for research to kilogram quantities for development, supports its widespread use across different stages of chemical and pharmaceutical R&D.

Looking forward, the scientific community continues to uncover new potential applications for N-(3-chlorobenzyl)-2-methyl-2-propanamine hydrochloride. Its role in catalysis, asymmetric synthesis, and bioconjugation chemistry represents promising research directions. As the boundaries between traditional chemical disciplines blur, this compound stands as an example of how fundamental chemical building blocks can find utility across diverse scientific fields.